molecular formula C11H10Cl2N2S B8630998 4-[1-(2,3-Dichlorophenyl)ethyl]-1,3-dihydroimidazole-2-thione CAS No. 881409-79-6

4-[1-(2,3-Dichlorophenyl)ethyl]-1,3-dihydroimidazole-2-thione

Cat. No.: B8630998
CAS No.: 881409-79-6
M. Wt: 273.2 g/mol
InChI Key: WEMMJHMFGPJIJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[1-(2,3-Dichlorophenyl)ethyl]-1,3-dihydroimidazole-2-thione is a useful research compound. Its molecular formula is C11H10Cl2N2S and its molecular weight is 273.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

881409-79-6

Molecular Formula

C11H10Cl2N2S

Molecular Weight

273.2 g/mol

IUPAC Name

4-[1-(2,3-dichlorophenyl)ethyl]-1,3-dihydroimidazole-2-thione

InChI

InChI=1S/C11H10Cl2N2S/c1-6(9-5-14-11(16)15-9)7-3-2-4-8(12)10(7)13/h2-6H,1H3,(H2,14,15,16)

InChI Key

WEMMJHMFGPJIJO-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C(=CC=C1)Cl)Cl)C2=CNC(=S)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1:1 mixture of 4-[1-(2,3-dichloro-phenyl)-ethyl]-1H-imidazole (Intermediate A4), and 4-[1-(2,3-dichloro-phenyl)-vinyl]-1H-imidazole (Intermediate A3) (0.77 g, 3.2 mmol) in tetrahydrofuran (THF) (10 mL) and water (10 mL) was treated with NaHCO3 (1.64 g, 19.5 mmol) at rt for 10 m. Phenyl chlorothionoformate (1.1 mL, 7.95 mmol) was added and stirring was continued for 5 h. The mixture was diluted with water and extracted with hexane:ethyl acetate (3×). The organic portions were combined, dried over MgSO4, filtered and the solvent was removed under vacuum. The residue was dissolved in MeOH (20 mL) and treated with triethylamine (NEt3) (1 mL) for 18 h at rt. The mixture was concentrated onto silica gel. The material was purified by elution from silica gel with 1 to 2% MeOH: CH2Cl2. The solids were titurated with CHCl3: hexanes and collected on a glass frit to give a white solid 4-[1-(2,3-dichloro-phenyl)-ethyl]-1,3-dihydro-imidazole-2-thione (Compound 1) 40 mg.
Name
4-[1-(2,3-dichloro-phenyl)-ethyl]-1H-imidazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Intermediate A4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-[1-(2,3-dichloro-phenyl)-vinyl]-1H-imidazole
Quantity
0.77 g
Type
reactant
Reaction Step One
Name
Intermediate A3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.64 g
Type
reactant
Reaction Step Two
Quantity
1.1 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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